4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester

• IUPAC Name: methyl 2-(6-oxo-1H-pyridazin-5-yl)acetate
• InChI: InChI=1S/C7H8N2O3/c1-12-6(10)4-5-2-3-8-9-7(5)11/h2-3H,4H2,1H3,(H,9,11)
• InChI Key: RXBHJJRLZYBGHO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=NNC1=O
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol

Description

4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of pharmaceuticals and agrochemicals due to its unique chemical properties. In

Mechanism of Action

The mechanism of action of 4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester is not well understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and analgesic effects, as well as the ability to lower blood pressure. It has also been shown to have antifungal and antibacterial properties. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester in lab experiments is its ability to act as a building block for the synthesis of various compounds. It is also relatively easy to synthesize and purify, making it a popular choice for researchers. However, one limitation is that the mechanism of action is not well understood, making it difficult to fully understand the effects of this compound.

Future Directions

There are several future directions for research on 4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester. One area of interest is the development of new drugs and agrochemicals using this compound as a starting material. Another area of interest is the further exploration of the biochemical and physiological effects of this compound, as well as the mechanism of action. Additionally, there is potential for the use of this compound in materials science and other fields.

Synthesis Methods

The synthesis of 4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester involves the reaction of 2,3-dihydro-3-oxo-4-pyridazineacetic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction takes place at a temperature of 60-70°C for several hours until the reaction is complete. The resulting product is a colorless liquid with a fruity odor and can be purified using various techniques such as distillation or chromatography.

Scientific Research Applications

4-Pyridazineacetic acid, 2,3-dihydro-3-oxo-, methyl ester has been extensively studied for its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound is used as a starting material for the synthesis of various drugs such as antihypertensive agents and anti-inflammatory agents. In the agrochemical industry, it is used as a pesticide and herbicide due to its ability to inhibit the growth of certain pests and weeds. In materials science, it is used as a building block for the synthesis of various polymers and other materials.